Cas no 1780189-93-6 (1-ethyl-1H-indazole-6-carbaldehyde)

• Product Name: 1-ethyl-1H-indazole-6-carbaldehyde
• CAS No: 1780189-93-6
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 6176195
• PubChem ID: 84717521
• Update Time: 2026-03-11

1-ethyl-1H-indazole-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-1H-indazole-6-carbaldehyde
• 1780189-93-6
• CS-0448803

• Inchi： 1S/C10H10N2O/c1-2-12-10-5-8(7-13)3-4-9(10)6-11-12/h3-7H,2H2,1H3
• InChI Key： AWFRQMAABNSPOF-UHFFFAOYSA-N
• SMILES： O=CC1C=CC2C=NN(CC)C=2C=1

Computed Properties

• Exact Mass: 174.079312947g/mol
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-ethyl-1H-indazole-6-carbaldehyde

1-Ethyl-1H-indazole-6-carbaldehyde (CAS No. 1780189-93-6)

The compound 1-Ethyl-1H-indazole-6-carbaldehyde (CAS No. 1780189-93-6) is a fascinating organic molecule belonging to the class of indazole derivatives. Indazoles are heterocyclic aromatic compounds with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. The indazole core of this compound is a bicyclic structure consisting of a benzene ring fused to an imidazole ring, which imparts unique electronic and steric properties. The 6-carbaldehyde substituent and the ethyl group attached to the indazole ring further modulate its chemical reactivity and biological activity.

Recent studies have highlighted the potential of indazole derivatives as scaffolds for drug discovery. For instance, research published in 2023 demonstrated that certain indazole-based compounds exhibit potent anti-inflammatory and antioxidant properties, making them promising candidates for treating chronic inflammatory diseases. The carbaldehyde group in 1-Ethyl-1H-indazole-6-carbaldehyde is particularly interesting as it can participate in various biochemical reactions, such as Schiff base formation, which is crucial for protein cross-linking and drug delivery systems.

In the field of medicinal chemistry, the indazole moiety has been extensively studied for its ability to interact with biological targets such as kinases, proteases, and G-protein coupled receptors (GPCRs). The ethyl substitution at the 1-position of the indazole ring enhances lipophilicity, which is often desirable for improving drug bioavailability. This compound has been explored in preclinical studies for its potential in anticancer therapy. A 2023 study reported that 1-Ethyl-1H-indazole-6-carbaldehyde exhibited selective cytotoxicity against various cancer cell lines, suggesting its potential as a lead compound for developing targeted anticancer agents.

The synthesis of 1-Ethyl-1H-indazole-6-carbaldehyde involves a multi-step process that typically begins with the preparation of indazole derivatives followed by alkylation and oxidation reactions. Researchers have optimized synthetic routes to improve yield and purity, ensuring scalability for potential industrial applications. The compound's stability under physiological conditions has also been evaluated, with results indicating moderate stability that could be further enhanced through structural modifications.

In addition to its pharmacological applications, indazoles like 1-Ethyl-1H-indazole-6-carbaldehyde have shown promise in materials science. For example, they can serve as building blocks for constructing functional materials such as coordination polymers and metalloporphyrins. A 2023 study demonstrated that incorporating indazoles into metalloporphyrin frameworks enhances their catalytic activity for oxygen reduction reactions, making them attractive candidates for energy storage applications.

The biological evaluation of 1-Ethyl-1H-indazole-6-carbaldehyde has revealed its potential as an antimicrobial agent. In vitro assays conducted in 2023 showed that this compound exhibits moderate activity against Gram-positive bacteria and fungal pathogens. While its potency is lower compared to conventional antibiotics, the compound's unique structure provides a starting point for further optimization to enhance its efficacy.

From an environmental perspective, the degradation pathways of indazoles like 1-Ethyl-1H-indazole-6-carbaldehyde have been studied to assess their environmental impact. Research indicates that these compounds undergo hydrolytic cleavage under acidic or basic conditions, leading to the formation of less complex byproducts. This information is critical for designing sustainable chemical processes and minimizing ecological risks.

In conclusion, 1-Ethyl-1H-indazole-6-carbaldehyde (CAS No. 1780189-93) is a versatile compound with significant potential in pharmaceuticals, materials science, and biotechnology. Its unique chemical structure and reactivity make it an attractive target for further research and development. As advancements in synthetic chemistry and biological screening continue to unfold, this compound is poised to contribute significantly to the discovery of novel therapeutic agents and functional materials.